N-(3-chloro-4-methoxyphenyl)-7-ethyl-8-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-7-ethyl-8-methyl-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-3-carboxamide
• InChI: InChI=1S/C18H20ClN3O3S/c1-4-13-10(2)20-18-22(17(13)24)8-11(9-26-18)16(23)21-12-5-6-15(25-3)14(19)7-12/h5-7,11H,4,8-9H2,1-3H3,(H,21,23)
• InChI Key: LMOXKRXAXPKTAV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C2N(C1=O)CC(CS2)C(=O)NC3=CC(=C(C=C3)OC)Cl)C
• Molecular Formula: C18H20ClN3O3S
• Molecular Weight: 393.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-7-ethyl-8-methyl-6-oxo-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-3-carboxamide is a useful research compound. Its molecular formula is C18H20ClN3O3S and its molecular weight is 393.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

• Isothiazolopyridines, pyridothiazines, and pyridothiazepines, which are chemically related to the compound , have been synthesized using both conventional and microwave-assisted methods. Microwave techniques offer higher yields in shorter times compared to conventional methods (Youssef, Azab, & Youssef, 2012).

Biological Activities

• Synthesized compounds similar to the one you're interested in have shown moderate insecticidal activity. For instance, "ethyl 6-amino-8-(4-methoxy phenyl)-9-nitro-2,3,4,8-tetrahydropyrido[2,1b][1,3]thiazine-7-carboxylate" exhibited such activity against Aphis craccivora (Li, Tian, & Wang, 2013).
• Other related compounds, namely N,5-Diaryl-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide hydrochlorides, have displayed antimicrobial activity (Gein et al., 2015).

Pharmaceutical Potential

• Several derivatives of pyrimido[5,4-e]-1,3-thiazine and pyrimido[4,5-d]pyrimidine, which share structural similarities with the compound , have shown promising analgesic, anti-inflammatory, and immunosuppressive activity in pharmacological examinations (Malinka, Zawisza, & Zajac, 1989).

Chemical Properties and Reactions

• Thiazolopyrimidines and their derivatives, closely related to the compound of interest, have been synthesized through various chemical reactions. These syntheses have resulted in a range of compounds with diverse properties and potential applications (Sherif et al., 1993).

Crystal Structure Analysis

• For compounds like "ethyl 6-amino-8-(4-methoxy phenyl)-9-nitro-2,3,4,8-tetrahydropyrido[2,1b][1,3]thiazine-7-carboxylate", crystal structure analysis has been a crucial part of understanding their molecular configuration and potential interactions (Li, Tian, & Wang, 2013).